Sodium-N-methyl-N-tall oil taurate
Overview
Description
Sodium-N-methyl-N-tall oil taurate is a type of taurate, which is a group of mild anionic surfactants . They are composed of a hydrophilic head group, consisting of N-methyltaurine (2-methylaminoethanesulfonic acid) and a lipophilic residue, consisting of a long-chain carboxylic acid (fatty acid), both linked via an amide bond .
Synthesis Analysis
Taurates were first obtained by the Schotten-Baumann method which is the reaction of long-chain carboxylic acid chlorides with aqueous solutions of the sodium salt of N-methyltaurine . The formation of equimolar amounts of sodium chloride is problematic, as they worsen the properties of surfactant mixtures with such taurates . Taurates are also accessible by direct amidation of N-methyltaurine or its sodium salt with the corresponding fatty acid for 10 hours at 220 °C under nitrogen .Molecular Structure Analysis
The molecular structure of Sodium-N-methyl-N-tall oil taurate consists of a hydrophilic head group, N-methyltaurine (2-methylaminoethanesulfonic acid), and a lipophilic residue, a long-chain carboxylic acid (fatty acid), both linked via an amide bond .Chemical Reactions Analysis
The synthesis of Sodium-N-methyl-N-tall oil taurate involves the reaction of long-chain carboxylic acid chlorides with aqueous solutions of the sodium salt of N-methyltaurine . This reaction forms equimolar amounts of sodium chloride, which can worsen the properties of surfactant mixtures with such taurates .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Sodium-N-methyl-N-tall oil taurate involves the reaction of N-methyltaurine with tall oil fatty acids to form N-methyl-N-tall oil taurate, which is then neutralized with sodium hydroxide to form the final product.", "Starting Materials": [ "N-methyltaurine", "Tall oil fatty acids", "Sodium hydroxide" ], "Reaction": [ "Step 1: N-methyltaurine is reacted with tall oil fatty acids in the presence of a catalyst to form N-methyl-N-tall oil taurate.", "Step 2: The resulting N-methyl-N-tall oil taurate is then neutralized with sodium hydroxide to form Sodium-N-methyl-N-tall oil taurate.", "Step 3: The product is then purified and dried to obtain the final compound." ] } | |
CAS RN |
61791-41-1 |
Product Name |
Sodium-N-methyl-N-tall oil taurate |
Molecular Formula |
C23H48N2O |
synonyms |
Igepon TK (32) |
Origin of Product |
United States |
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